Cas no 885274-05-5 (4-N-Boc-Morpholine-3-Propanoic Acid)

• Product Name: 4-N-Boc-Morpholine-3-Propanoic Acid
• CAS No: 885274-05-5
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• MDL: MFCD04114899
• CID: 711089
• PubChem ID: 53425042
• Update Time: 2025-07-19

4-N-Boc-Morpholine-3-Propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinepropanoicacid, 4-[(1,1-dimethylethoxy)carbonyl]-
• 3-[4-[(2-methylpropan-2-yl)oxycarbonyl]morpholin-3-yl]propanoic acid
• 4-Boc-3-(2-carboxy-ethyl)-morpholine
• 4-BOC-3-(2-CARBOXYETHYL)MORPHOLINE,
• 3-(2-CARBOXY-ETHYL)-MORPHOLINE-4-CARBOXYLIC ACID TERT-BUTYL ESTER
• 3-(4-(TERT-BUTOXYCARBONYL)MORPHOLIN-3-YL)PROPANOIC ACID
• 3-Morpholinepropanoicacid,4-[(1,1-dimethylethoxy)carbonyl]
• 4-[(1,1-Dimethylethoxy)carbonyl]-3-morpholinepropanoic acid (ACI)
• 3-[4-(tert-Butoxycarbonyl)morpholin-3-yl]propanoic acid
• 4-N-Boc-Morpholine-3-Propanoic Acid

• MDL： MFCD04114899
• Inchi： 1S/C12H21NO5/c1-12(2,3)18-11(16)13-6-7-17-8-9(13)4-5-10(14)15/h9H,4-8H2,1-3H3,(H,14,15)
• InChI Key： PNHILSYMESMDIU-UHFFFAOYSA-N
• SMILES： O=C(N1C(CCC(O)=O)COCC1)OC(C)(C)C

Computed Properties

• Exact Mass: 259.14200
• Monoisotopic Mass: 259.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7

Experimental Properties

• PSA: 76.07000
• LogP: 1.42500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on 4-N-Boc-Morpholine-3-Propanoic Acid

4-N-Boc-Morpholine-3-Propanoic Acid (CAS No. 885274-05-5): An Overview of Its Properties and Applications in Medicinal Chemistry

4-N-Boc-Morpholine-3-Propanoic Acid (CAS No. 885274-05-5) is a versatile compound that has gained significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug discovery and development. This compound is a derivative of morpholine, a six-membered heterocyclic ring containing an oxygen atom, with a propanoic acid group and a tert-butyloxycarbonyl (Boc) protecting group attached to the nitrogen atom at the 4-position. The Boc protecting group is widely used in organic synthesis to temporarily mask the reactivity of the amino group, allowing for selective functionalization of other parts of the molecule.

The chemical structure of 4-N-Boc-Morpholine-3-Propanoic Acid is characterized by its combination of a polar morpholine ring and a carboxylic acid functional group, which imparts both hydrophilic and hydrophobic properties to the molecule. This dual nature makes it an attractive candidate for various biological applications, particularly in the design of small molecule drugs that require specific interactions with target proteins or enzymes.

Recent research has highlighted the potential of 4-N-Boc-Morpholine-3-Propanoic Acid in several areas of medicinal chemistry. For instance, studies have shown that this compound can be used as a building block in the synthesis of peptidomimetics, which are molecules designed to mimic the structure and function of peptides but with improved pharmacological properties such as increased stability and reduced susceptibility to enzymatic degradation. Peptidomimetics have found applications in various therapeutic areas, including cancer, neurodegenerative diseases, and infectious diseases.

In addition to its use in peptidomimetic synthesis, 4-N-Boc-Morpholine-3-Propanoic Acid has been explored for its potential as a scaffold in the development of inhibitors for specific protein-protein interactions (PPIs). PPIs play crucial roles in many biological processes, and their modulation can be a valuable strategy for therapeutic intervention. For example, researchers have utilized this compound to design inhibitors targeting the interaction between p53 and MDM2, which is a key regulatory checkpoint in cell cycle control and apoptosis. Inhibiting this interaction has shown promise in cancer therapy by reactivating p53-mediated tumor suppression.

The synthetic versatility of 4-N-Boc-Morpholine-3-Propanoic Acid also makes it an excellent choice for high-throughput screening (HTS) campaigns aimed at identifying novel bioactive compounds. HTS involves testing large libraries of compounds against specific biological targets to identify hits that can be further optimized into lead molecules. The presence of multiple functional groups in this compound allows for a wide range of chemical modifications, enhancing its utility in such screening efforts.

Beyond its direct applications in drug discovery, 4-N-Boc-Morpholine-3-Propanoic Acid has also been studied for its role as a ligand in supramolecular chemistry. Supramolecular assemblies formed by this compound can exhibit unique properties such as self-assembly, host-guest recognition, and stimuli-responsive behavior. These properties have potential applications in areas such as drug delivery systems, where controlled release of therapeutic agents can be achieved through supramolecular interactions.

In conclusion, 4-N-Boc-Morpholine-3-Propanoic Acid (CAS No. 885274-05-5) is a multifaceted compound with significant potential in various aspects of medicinal chemistry. Its unique structural features and synthetic flexibility make it an invaluable tool for researchers working on drug discovery, peptidomimetic design, protein-protein interaction modulation, high-throughput screening, and supramolecular chemistry. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field.